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Compound of Interest

Tetramethylthiuram Monosulfide-
diz

Cat. No. B15552526

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of
Tetramethylthiuram Monosulfide-d12 (TMTM-d12). It details its physicochemical
characteristics, synthesis, and provides a comprehensive experimental protocol for its
application as an internal standard in liquid chromatography-mass spectrometry (LC-MS)
analysis.

Introduction

Tetramethylthiuram Monosulfide-d12 is the deuterium-labeled analogue of
Tetramethylthiuram Monosulfide (TMTM), an organosulfur compound. The incorporation of
twelve deuterium atoms into the molecule makes it an ideal internal standard for quantitative
mass spectrometry-based assays.[1] Its primary application is in analytical chemistry,
particularly for the precise quantification of TMTM or related dithiocarbamate compounds in
various matrices. This guide will provide the core chemical properties and a detailed
experimental workflow for its use.

Chemical and Physical Properties
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Quantitative data for Tetramethylthiuram Monosulfide-d12 is summarized in the table below.

Where specific data for the deuterated compound is not available, data for the non-labeled

analogue, Tetramethylthiuram Monosulfide, is provided as a close approximation due to the

negligible impact of deuterium substitution on most bulk physical properties.

Property

Value

Source

Chemical Name

Tetramethylthiuram
Monosulfide-d12

TMTM-d12,
Synonyms Bis(perdeuteromethylthiocarba -
moyl) sulfide
Molecular Formula CeD12N2Ss LGC Standards
Molecular Weight 220.46 g/mol Calculated
CAS Number Not available -
Yellow solid (inferred from
Appearance [2]
TMTM)
Melting Point 107 °C (for TMTM) [2]
Density 1.39 g/cm3 (for TMTM) [2]
- Soluble in organic solvents (for
Solubility [2]

TMTM)

Synthesis

The synthesis of Tetramethylthiuram Monosulfide-d12 follows the same reaction pathway as

its non-deuterated counterpart, with the key difference being the use of a deuterated starting

material. The general synthesis involves the reaction of two key precursors.[3][4] A logical

pathway for the synthesis of TMTM-d12 is outlined below.
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Reactants

Carbon Disulfide
Intermediates Product
Dimethylamine-d6 + Carbon Disulfide, NaOH Sodium dimethyldithiocarbamate-d6é + Phosgene Tetramethylthiuram Monosulfide-d12

Click to download full resolution via product page

Caption: Proposed synthesis pathway for Tetramethylthiuram Monosulfide-d12.

A common method for the synthesis of the non-deuterated TMTM involves the reaction of
sodium dimethyldithiocarbamate with phosgene.[3] To synthesize the d12 analogue, one would
start with dimethylamine-d6, which is commercially available. This is reacted with carbon
disulfide in the presence of a base (e.g., sodium hydroxide) to form sodium
dimethyldithiocarbamate-d6. This intermediate is then reacted with phosgene to yield
Tetramethylthiuram Monosulfide-d12.

Experimental Protocol: Use as an Internal Standard
in LC-MS/MS

The primary application of Tetramethylthiuram Monosulfide-d12 is as an internal standard for
the quantification of TMTM and related compounds. The following is a detailed experimental
protocol adapted from a method for the analysis of the related compound, thiram, using a
deuterated internal standard.[5][6] This protocol is suitable for the analysis of TMTM in fruit and
vegetable matrices.

Materials and Reagents
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Tetramethylthiuram Monosulfide-d12 (TMTM-d12): Internal Standard

Tetramethylthiuram Monosulfide (TMTM): Analytical Standard

Acetonitrile (ACN): HPLC or LC-MS grade

Ammonium Hydroxide Solution: Analytical grade

Sodium Sulfite: Analytical grade

Deionized Water: High purity

ZIC-pHILIC Column: or equivalent hydrophilic interaction liquid chromatography column

Standard Solution Preparation

Primary Stock Solution of TMTM-d12 (100 pug/mL): Accurately weigh 1 mg of TMTM-d12 and
dissolve in 10 mL of acetonitrile.

Working Internal Standard Solution (1 ug/mL): Dilute the primary stock solution 1:100 with
acetonitrile.

Calibration Standards: Prepare a series of calibration standards by spiking blank matrix
extract with the analytical standard (TMTM) and a constant concentration of the working
internal standard solution.

Sample Preparation

Extraction: Homogenize 10 g of the sample (e.g., chopped fruit or vegetable) with 20 mL of
an alkaline sulfite extraction buffer (e.g., 10 mM sodium sulfite in water, pH adjusted to 9 with
ammonium hydroxide).

Internal Standard Spiking: Add a known volume of the working internal standard solution
(e.g., 100 pL of 1 pg/mL TMTM-d12) to the homogenate.

Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes.
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« Filtration: Filter the supernatant through a 0.22 pum syringe filter into an autosampler vial for

LC-MS/MS analysis.

~.MSIMS : | Condii

Parameter Condition

LC System Agilent 1200 series or equivalent

Column ZIC-pHILIC (150 x 2.1 mm, 5 pm)

Mobile Phase Isocratic: 85% Acetonitrile, 15% 10 mM
Ammonium Hydroxide in Water

Flow Rate 0.2 mL/min

Injection Volume 10 pL

Column Temperature 30 °C

MS System

Triple Quadrupole Mass Spectrometer

lonization Mode

Electrospray lonization (ESI), Negative

MRM Transitions

TMTM: To be determined empirically (e.g.,
precursor ion -> product ion) TMTM-d12: To be
determined empirically (e.g., [M-H]~ of 219.1 ->

fragment ion)

Collision Energy

To be optimized for each transition

The specific Multiple Reaction Monitoring (MRM) transitions for both TMTM and TMTM-d12
should be determined by infusing standard solutions into the mass spectrometer to identify the

precursor ions and the most abundant and stable product ions.
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Caption: Experimental workflow for the quantification of TMTM using TMTM-d12.
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Conclusion

Tetramethylthiuram Monosulfide-d12 is a valuable analytical tool for researchers and
scientists in various fields, including food safety, environmental analysis, and drug
development. Its chemical and physical properties are nearly identical to its non-deuterated
analogue, making it an excellent internal standard for correcting matrix effects and improving
the accuracy and precision of quantitative LC-MS/MS methods. The experimental protocol
provided in this guide offers a robust starting point for the development of specific analytical
methods for the determination of TMTM in complex matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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